![molecular formula C10H13N5 B3370162 (4-Pyrimidin-2-ylpiperazin-1-yl)acetonitrile CAS No. 33386-13-9](/img/structure/B3370162.png)
(4-Pyrimidin-2-ylpiperazin-1-yl)acetonitrile
Overview
Description
“(4-Pyrimidin-2-ylpiperazin-1-yl)acetonitrile” is a biochemical used for proteomics research . It has a molecular formula of C10H13N5 and a molecular weight of 203.24 .
Molecular Structure Analysis
The molecular structure of “(4-Pyrimidin-2-ylpiperazin-1-yl)acetonitrile” consists of a pyrimidine ring attached to a piperazine ring via a nitrogen atom. The piperazine ring is further attached to an acetonitrile group .Physical And Chemical Properties Analysis
“(4-Pyrimidin-2-ylpiperazin-1-yl)acetonitrile” has a molecular weight of 203.24 and a molecular formula of C10H13N5 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research demonstrates the utility of pyrimidin-2-ylpiperazine derivatives in the efficient synthesis of heterocyclic compounds. For instance, Pratap et al. (2007) outlined a method for synthesizing (E)-(2-arylpyrazino[1,2-a]pyrimidine-4-ylidene)acetonitriles and aryl/heteroaryl tethered pyrimidin-4-yl acetonitriles, showcasing the versatility of pyrimidine derivatives in organic synthesis Pratap, Kushwaha, Goel, & Ram, 2007.
Anticancer and Anti-inflammatory Activities
A study by Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives and evaluated their anticancer and anti-5-lipoxygenase activities, indicating potential therapeutic applications Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016. Additionally, El-Mekabaty (2015) synthesized new heterocycles incorporating the pyrazolo-[3,4-d]pyrimidin-4-one moiety with evaluated antioxidant activity, suggesting its relevance in combating oxidative stress El-Mekabaty, 2015.
Antimicrobial and Antiviral Agents
Zaidi et al. (2021) explored the antimicrobial potential of novel 2-(4-allylpiperazin-1-yl)-1-(1-aryl-1H-tetrazol-5-yl)ethanone derivatives, highlighting the antimicrobial efficacy of pyrimidin-2-ylpiperazine derivatives Zaidi, Amudharaj, Anusuya, Sujatha, & Balaji, 2021. Moreover, El-Sayed et al. (2009) investigated the anti-hepatitis B virus activity of new N4-β-D-glycoside pyrazolo[3,4-d]pyrimidine derivatives, offering insights into the antiviral capabilities of these compounds El-Sayed, Ramiz, & Abdel-Rahman, 2009.
properties
IUPAC Name |
2-(4-pyrimidin-2-ylpiperazin-1-yl)acetonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5/c11-2-5-14-6-8-15(9-7-14)10-12-3-1-4-13-10/h1,3-4H,5-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNHNLTWAAXUZQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC#N)C2=NC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Pyrimidin-2-yl)piperazin-1-yl]acetonitrile |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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